Cas no 64717-02-8 (L-Phenylalanine, N-acetyl-, compd. with cyclohexanamine (1:1))

• Product name: L-Phenylalanine, N-acetyl-, compd. with cyclohexanamine (1:1)
• CAS No: 64717-02-8
• MF: C₁₁H₁₃NO₃^.C₆H₁₃N
• MW: 306.39994
• CID: 417604
• PubChem ID: 71378921

L-Phenylalanine, N-acetyl-, compd. with cyclohexanamine (1:1) Chemical and Physical Properties

Names and Identifiers

• L-Phenylalanine, N-acetyl-, compd. with cyclohexanamine (1:1)
• (2S)-2-acetamido-3-phenylpropanoic acid,cyclohexanamine
• DTXSID80801517
• 64717-02-8
• N-Acetyl-L-phenylalanine--cyclohexanamine (1/1)

• Inchi： InChI=1S/C11H13NO3.C6H13N/c1-8(13)12-10(11(14)15)7-9-5-3-2-4-6-9;7-6-4-2-1-3-5-6/h2-6,10H,7H2,1H3,(H,12,13)(H,14,15);6H,1-5,7H2/t10-;/m0./s1
• InChI Key： UQNMJCDVNVTUJG-PPHPATTJSA-N
• SMILES： CC(=O)NC(CC1=CC=CC=C1)C(=O)O.C1CCC(CC1)N

Computed Properties

• Exact Mass: 306.19448
• Monoisotopic Mass: 306.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• PSA: 92.42